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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-propylbenzaldehyde, a key aromatic

aldehyde in various scientific and industrial applications. This document outlines its

fundamental physicochemical properties, detailed experimental protocols for density

determination, and its utility as a precursor in organic synthesis, particularly in the development

of potentially bioactive molecules.

Core Physicochemical Properties
4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an organic compound

characterized by a propyl group substituted at the para position of a benzaldehyde molecule.[1]

It typically appears as a colorless to pale yellow liquid.[1] The following table summarizes its

key quantitative properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1360211?utm_src=pdf-interest
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://cymitquimica.com/cas/28785-06-0/
https://cymitquimica.com/cas/28785-06-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Density 1.0050 g/mL at 25 °C [2]

Molecular Formula C₁₀H₁₂O [3]

Molecular Weight 148.20 g/mol [4][3]

Boiling Point 239.9 °C at 760 mmHg

Flash Point 103 °C (closed cup) [2]

Refractive Index n20/D 1.532 (lit.) [2]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[1]

CAS Number 28785-06-0 [4][3]

Experimental Protocol: Density Determination via
Pycnometry
The density of liquid compounds such as 4-propylbenzaldehyde can be determined with high

precision using a pycnometer. This method involves comparing the mass of a known volume of

the liquid to the mass of the same volume of a reference substance with a well-documented

density, typically distilled water.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper featuring a capillary hole)

Analytical balance

Distilled water

4-Propylbenzaldehyde sample

Acetone (for cleaning and drying)

Water bath with temperature control
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Filter paper

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent like acetone and ensure it is completely dry.

Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on

an analytical balance. Record this mass as m₀.

Mass of Pycnometer with Water: Fill the pycnometer with distilled water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a water bath set to a constant temperature (e.g., 25 °C) to

allow for thermal equilibration. Once equilibrated, carefully dry the exterior of the pycnometer

with filter paper and weigh it. Record this mass as m₁.

Mass of Pycnometer with 4-Propylbenzaldehyde: Empty and thoroughly dry the

pycnometer. Fill it with the 4-propylbenzaldehyde sample, again ensuring no air bubbles

are present. Insert the stopper and allow the liquid to reach thermal equilibrium in the water

bath at the same temperature used for the water. Dry the exterior and weigh the filled

pycnometer. Record this mass as m₂.

Calculation of Density:

Mass of water: m_water = m₁ - m₀

Mass of 4-propylbenzaldehyde: m_aldehyde = m₂ - m₀

Volume of the pycnometer (at the specified temperature): V = m_water / ρ_water (where

ρ_water is the known density of water at that temperature).

Density of 4-propylbenzaldehyde: ρ_aldehyde = m_aldehyde / V

A visual representation of this experimental workflow is provided below.
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Clean and dry pycnometer

Weigh empty pycnometer (m₀)

Fill with distilled water

Equilibrate temperature in water bath

Weigh pycnometer with water (m₁)

Clean and dry pycnometer

Fill with 4-propylbenzaldehyde

Equilibrate temperature in water bath
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Calculate density of 4-propylbenzaldehyde
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Workflow for Density Determination using a Pycnometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1360211?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Chemical Synthesis and Drug
Discovery
4-Propylbenzaldehyde is a versatile intermediate in organic synthesis, finding applications in

the fragrance, flavor, and pharmaceutical industries.[5][6] Its aldehyde functional group is

readily transformed into a variety of other functionalities, making it a valuable building block for

more complex molecules.

Notably, 4-propylbenzaldehyde is used in the synthesis of compounds with potential biological

activity. For instance, it is a reactant in the preparation of:

(E)-N-(4-propylbenzylidene)-2-((4-methoxyphenyl)amino)acetohydrazide derivatives, which

have been investigated for their antimicrobial properties.

Fluoroquinolone-clubbed 1,3,4-thiadiazole motifs, indicating its utility in constructing novel

heterocyclic systems.[7]

The general synthetic utility of 4-propylbenzaldehyde can be visualized as a starting point for

the creation of more elaborate molecular architectures.

Starting Material

Chemical Transformations

Product Classes
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Condensation
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Oxidation

 with Oxidizing Agent

Reduction
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Synthetic Pathways from 4-Propylbenzaldehyde.

While direct evidence of 4-propylbenzaldehyde modulating specific signaling pathways is not

yet prevalent in the literature, the broader class of benzaldehydes has been shown to have

biological effects. For example, benzaldehyde has been reported to stimulate autophagy

through the sonic hedgehog signaling pathway in certain cellular contexts.[8][9] This suggests

that substituted benzaldehydes like 4-propylbenzaldehyde could be interesting candidates for

further investigation in drug discovery programs, particularly in areas where modulation of such

pathways is therapeutically relevant. Its potential genotoxic and inhibitory effects on cancer

cells, possibly through interference with histone deacetylase activity, also warrant further

research.[10]

In conclusion, 4-propylbenzaldehyde is a well-characterized chemical with established

physical properties and significant potential as a synthetic intermediate. Its role in the creation

of novel molecules for various applications, including pharmaceuticals, underscores its

importance for researchers in chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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